Cas no 62327-39-3 (Benzene, 1,1'-(1-methylpropylidene)bis[4-ethoxy-3-methyl-)

• Product name: Benzene, 1,1'-(1-methylpropylidene)bis[4-ethoxy-3-methyl-
• CAS No: 62327-39-3
• MF: C₂₂H₃₀O₂
• MW: 326.4724
• CID: 449209
• PubChem ID: 71387504

Benzene, 1,1'-(1-methylpropylidene)bis[4-ethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-[2-(4-ethoxy-3-methylphenyl)butan-2-yl]-2-methylbenzene
• DTXSID50809621
• 1,1'-(Butane-2,2-diyl)bis(4-ethoxy-3-methylbenzene)
• 62327-39-3
• Benzene, 1,1'-(1-methylpropylidene)bis[4-ethoxy-3-methyl-

• Inchi： InChI=1S/C22H30O2/c1-7-22(6,18-10-12-20(23-8-2)16(4)14-18)19-11-13-21(24-9-3)17(5)15-19/h10-15H,7-9H2,1-6H3
• InChI Key： BOIOLLKLTQWELZ-UHFFFAOYSA-N
• SMILES： CCC(C)(C1=CC(=C(C=C1)OCC)C)C2=CC(=C(C=C2)OCC)C

Computed Properties

• Exact Mass: 326.2247
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 6.7

Experimental Properties

• PSA: 18.46